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Compound of Interest

Compound Name: 9(11),12-Oleanadien-3-ol

Cat. No.: B1155275

An In-depth Technical Guide to 9(11),12-
Oleanadien-3-ol

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 9(11),12-Oleanadien-3-ol, a pentacyclic triterpenoid of the oleanane
class. This document is intended for researchers, scientists, and drug development
professionals interested in the therapeutic potential of this natural compound.

Physical and Chemical Properties

9(11),12-Oleanadien-3-ol is a complex organic molecule with a rigid pentacyclic structure. Its
physical and chemical properties are summarized below.

Table 1: Physical and Chemical Properties of 9(11),12-
Oleanadien-3-ol
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Property Value Source

~INVALID-LINK--[1], --

Molecular Formula C30H480
INVALID-LINK--[2]
_ --INVALID-LINK--[1], --
Molecular Weight 424.7 g/mol
INVALID-LINK--[3]
CAS Number 94530-87-7 --INVALID-LINK--[2]
White or cream-colored
Appearance --INVALID-LINK--[2]

powder

Not experimentally determined.
The related compound,

Melting Point oleanolic acid, has a melting -
point in the range of 306-313
°C.[4]

Not experimentally determined.

Triterpenoids generally have

Boiling Point ) N i -

high boiling points, often above

200 °C at reduced pressure.

Expected to be soluble in ] )

- ] General triterpenoid
Solubility nonpolar organic solvents and o
) characteristic

poorly soluble in water.
XLogP3-AA 8.9 --INVALID-LINK--[1]
Hydrogen Bond Donor Count 1 --INVALID-LINK--[1]
Hydrogen Bond Acceptor

1 --INVALID-LINK--[1]
Count
Topological Polar Surface Area  20.2 A2 --INVALID-LINK--[1]

Table 2: *H and **C NMR Spectral Data of 9(11),12-
Oleanadien-3-ol (in CDCIs)
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H (ppm, multiplicity, J in

Position 13C (ppm)

Hz)
1 38.7 1.00 (m), 1.65 (m)
2 27.3 1.60 (m)
3 79.0 3.22(dd, 11.2, 5.2)
4 38.9 -
5 55.2 0.78 (dd, 11.6, 2.0)
6 18.3 1.50 (m)
7 33.0 1.45 (m), 1.55 (m)
8 41.9 -
9 150.0 -
10 37.0 -
11 116.4 5.48 (d, 5.6)
12 122.8 5.58 (d, 5.6)
13 145.1 -
14 42.1 -
15 26.1 1.68 (m), 1.05 (m)
16 28.1 1.95 (m), 1.25 (m)
17 35.9 -
18 48.9 2.00 (dd, 12.8, 4.0)
19 41.7 1.20 (m), 1.75 (m)
20 31.0 -
21 34.1 1.55 (m)
22 37.1 1.60 (m)
23 28.1 0.98 (s)
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24 15.4 0.75 (s)
25 16.8 0.82 (s)
26 18.7 0.94 (s)
27 25.9 1.14 (s)
28 28.7 0.88 (s)
29 33.2 0.89 (s)
30 23.6 0.91 (s)

Data adapted from a study that reassigned the NMR spectroscopic data of the compound
isolated from Jeffreycia zeylanica.[5]

Experimental Protocols
Isolation and Purification from Jeffreycia zeylanica

9(11),12-Oleanadien-3-ol has been successfully isolated from the hexanes extract of the
endemic Sri Lankan plant Jeffreycia zeylanica. The following is a generalized protocol based
on standard phytochemical methods for the isolation of triterpenoids.

1. Extraction:

» Air-dried and powdered aerial parts of Jeffreycia zeylanica are subjected to extraction with a
non-polar solvent such as hexanes at room temperature.

e The extraction is typically carried out for an extended period (e.g., 24-48 hours) with
continuous stirring.

o The resulting extract is filtered and concentrated under reduced pressure to yield a crude
hexanes extract.

2. Fractionation (Optional):

e The crude extract can be subjected to solvent-solvent partitioning to separate compounds
based on their polarity. For triterpenoids, a common scheme would be partitioning between
hexane and a more polar solvent like methanol.

3. Chromatographic Purification:
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e Column Chromatography: The crude extract or a semi-purified fraction is subjected to
column chromatography over silica gel.

o A gradient elution system is employed, starting with a non-polar solvent (e.g., hexane) and
gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate).

» Fractions are collected and monitored by Thin Layer Chromatography (TLC).

e Sephadex LH-20 Chromatography: Fractions containing the target compound are further
purified using a Sephadex LH-20 column with an appropriate solvent system (e.g., methanol
or chloroform/methanol mixtures) to remove pigments and other impurities.

» Preparative High-Performance Liquid Chromatography (HPLC): Final purification to obtain
the pure compound is achieved using preparative HPLC with a suitable column (e.g., C18)
and a mobile phase such as a methanol/water or acetonitrile/water gradient.

4. Characterization:

e The structure of the isolated compound is confirmed by spectroscopic methods, including *H
NMR, 8C NMR, and Mass Spectrometry.

Click to download full resolution via product page

plant [label="Jeffreycia zeylanica (powdered)"]; extraction
[label="Hexane Extraction"]; crude [label="Crude Extract"]; column
[label="Silica Gel Column Chromatography"]; fractions
[label="Fractions"]; sephadex [label="Sephadex LH-20 Chromatography"];
hplc [label="Preparative HPLC"]; pure [label="Pure 9(11),12-
Oleanadien-3-ol"];

plant -> extraction; extraction -> crude; crude -> column; column ->
fractions; fractions -> sephadex; sephadex -> hplc; hplc -> pure; }

Caption: General workflow for the isolation and purification of 9(11),12-Oleanadien-3-ol.

Potential Synthesis Route

A plausible synthetic route to 9(11),12-Oleanadien-3-ol can be envisioned starting from the
more abundant oleanolic acid. This would involve the selective reduction of the carboxylic acid
and the introduction of the 9(11) double bond.

1. Protection of the 3-hydroxyl group:
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» The 3-hydroxyl group of oleanolic acid is protected, for example, as an acetate ester, to
prevent its reaction in subsequent steps.

2. Reduction of the Carboxylic Acid:

e The C-28 carboxylic acid is reduced to a primary alcohol using a suitable reducing agent like
lithium aluminum hydride (LiAIH4).

3. Introduction of the 9(11)-double bond:

e This can be a multi-step process. One possible approach involves the dehydration of an 11-
hydroxy intermediate, which could be formed from the 12-ene precursor. Alternatively,
methods involving allylic bromination followed by dehydrobromination could be explored.

4. Deprotection of the 3-hydroxyl group:

e The protecting group on the 3-hydroxyl group is removed to yield 9(11),12-Oleanadien-3-ol.

Biological Activity and Signaling Pathways

9(11),12-Oleanadien-3-ol has demonstrated significant potential in promoting wound healing
and angiogenesis.[5] While the precise molecular mechanisms are still under investigation, the
known biological effects of this compound and related triterpenoids suggest the involvement of
key signaling pathways that regulate cell migration, proliferation, and the formation of new
blood vessels.

Wound Healing and Pro-angiogenic Effects

o Cell Migration: The compound has been shown to enhance cell migration in scratch wound
assays, a crucial step in the wound healing process.[5]

e Angiogenesis: It exhibits a significant pro-angiogenic response, as demonstrated in
chorioallantoic membrane (CAM) assays.[5] This indicates its ability to stimulate the
formation of new blood vessels, which is essential for tissue repair and regeneration.

Plausible Signaling Pathways

Based on its pro-angiogenic and wound healing properties, 9(11),12-Oleanadien-3-ol likely
modulates the following signaling pathways:
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1. Vascular Endothelial Growth Factor (VEGF) Signaling:

o VEGF is a potent signaling protein that promotes angiogenesis. It is plausible that 9(11),12-
Oleanadien-3-ol upregulates the expression of VEGF, which then binds to its receptor
(VEGFR) on endothelial cells, initiating a downstream signaling cascade.

2. Mitogen-Activated Protein Kinase (MAPK) Pathway:

e The MAPK pathway is a critical regulator of cell proliferation, differentiation, and migration.
Activation of the MAPK/ERK cascade is a common downstream event of VEGFR signaling
and is known to be involved in wound healing.

Click to download full resolution via product page

compound [label="9(11),12-0leanadien-3-0l", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; cell [label="Target Cell (e.g., Endothelial
Cell)"]; receptor [label="Receptor"]; vegf [label="VEGF
Upregulation"]; vegfr [label="VEGFR"]; pi3k [label="PI3K"]; akt
[Label="Akt"]; mapk [label="MAPK Cascade (Ras/Raf/MEK/ERK)"];
proliferation [label="Cell Proliferation", shape=ellipse,
fillcolor="#FBBCO5", fontcolor="#202124"]; migration [label="Cell
Migration", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];
angiogenesis [label="Angiogenesis", shape=ellipse,
fillcolor="#EA4335", fontcolor="#FFFFFF"];

compound -> cell; cell -> receptor; receptor -> vegf; vegf -> vegfr
[Label="binds"]; vegfr -> pi3k; vegfr -> mapk; pi3k -> akt; akt ->
proliferation; mapk -> proliferation; mapk -> migration; proliferation
-> angiogenesis; migration -> angiogenesis; }

Caption: Plausible signaling pathway for the pro-angiogenic effects of 9(11),12-Oleanadien-3-
ol.

Conclusion

9(11),12-Oleanadien-3-ol is a promising natural product with demonstrated biological activities
relevant to tissue repair and regeneration. Further research is warranted to fully elucidate its
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mechanism of action and to explore its therapeutic potential in wound healing and other
angiogenesis-dependent conditions. The information provided in this technical guide serves as
a valuable resource for scientists and researchers in the field of natural product chemistry and
drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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